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Compound of Interest

Compound Name:
3-(2,3-Dimethoxyphenyl)propanoic

acid

Cat. No.: B139235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3-(2,3-
dimethoxyphenyl)propanoic acid, a valuable precursor in organic synthesis, particularly in

the development of pharmaceutical compounds. This document details its synthesis, key

reactions, and potential applications, supported by experimental protocols and quantitative

data.

Introduction
3-(2,3-Dimethoxyphenyl)propanoic acid is a substituted hydrocinnamic acid derivative. Its

structural features, including the carboxylic acid moiety and the dimethoxy-substituted phenyl

ring, make it a versatile building block for the synthesis of more complex molecules. The

methoxy groups can influence the electronic properties of the aromatic ring and provide sites

for further functionalization, while the propanoic acid side chain offers a handle for various

chemical transformations. This compound is of particular interest in medicinal chemistry as a

precursor for the synthesis of heterocyclic scaffolds, such as those found in cardiovascular

drugs.
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A summary of the key physicochemical properties of 3-(2,3-dimethoxyphenyl)propanoic acid
and its precursor, 2,3-dimethoxycinnamic acid, is provided in the table below.

Property
2,3-Dimethoxycinnamic
acid

3-(2,3-
Dimethoxyphenyl)propano
ic acid

Molecular Formula C₁₁H₁₂O₄ C₁₁H₁₄O₄

Molecular Weight 208.21 g/mol 210.23 g/mol

Appearance Light-brown crystalline solid White solid (predicted)

Melting Point 174-178 °C[1]
Not reported, likely lower than

precursor

Solubility
Soluble in pyridine, methyl

ethyl ketone[1]

Soluble in common organic

solvents

Synthesis of 3-(2,3-Dimethoxyphenyl)propanoic
Acid
The synthesis of 3-(2,3-dimethoxyphenyl)propanoic acid is typically achieved in a two-step

process starting from 2,3-dimethoxybenzaldehyde. The first step involves a Knoevenagel

condensation to form the corresponding cinnamic acid derivative, which is then reduced to the

desired propanoic acid.

2,3-Dimethoxybenzaldehyde Knoevenagel Condensation
(Malonic Acid, Pyridine, Piperidine) 2,3-Dimethoxycinnamic Acid Catalytic Hydrogenation

(H₂, Pd/C) 3-(2,3-Dimethoxyphenyl)propanoic Acid

3-(2,3-Dimethoxyphenyl)propanoic Acid Acyl Chloride Formation
(e.g., SOCl₂ or (COCl)₂) 3-(2,3-Dimethoxyphenyl)propanoyl Chloride Intramolecular Friedel-Crafts Acylation

(Lewis Acid, e.g., AlCl₃) 7,8-Dimethoxy-1,2,4,5-tetrahydro-3H-benzo[d]azepin-3-one

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b139235?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=cv4p0327
http://orgsyn.org/demo.aspx?prep=cv4p0327
https://www.benchchem.com/product/b139235?utm_src=pdf-body
https://www.benchchem.com/product/b139235?utm_src=pdf-body
https://www.benchchem.com/product/b139235?utm_src=pdf-body
https://www.benchchem.com/product/b139235?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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